Cas no 1060810-14-1 (3-bromo-6-methylpyridine-2-carbaldehyde)

• Product Name: 3-bromo-6-methylpyridine-2-carbaldehyde
• CAS No: 1060810-14-1
• MF: C₇H₆BrNO
• MW: 200.03264093399
• CID: 1179350
• PubChem ID: 72212290
• Update Time: 2025-06-14

3-bromo-6-methylpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-methylpyridine-2-carbaldehyde
• D72193
• SCHEMBL15927725
• Z1269204465
• AB68163
• DTXSID201270096
• 3-bromo-6-methylpyridine-2-carboxaldehyde
• DB-394745
• 2-Pyridinecarboxaldehyde, 3-bromo-6-methyl-
• 3-BROMO-6-METHYLPICOLINALDEHYDE
• CS-0102723
• CS-16720
• AKOS023631089
• 1060810-14-1
• EN300-6507857
• 3-Bromo-6-methyl-2-pyridinecarboxaldehyde

• Inchi： 1S/C7H6BrNO/c1-5-2-3-6(8)7(4-10)9-5/h2-4H,1H3
• InChI Key： WWZJZJNCDFQHHG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=NC=1C=O

Computed Properties

• Exact Mass: 198.96328g/mol
• Monoisotopic Mass: 198.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-bromo-6-methylpyridine-2-carbaldehyde

Research Brief on 3-Bromo-6-methylpyridine-2-carbaldehyde (CAS: 1060810-14-1) in Chemical Biology and Pharmaceutical Applications

3-Bromo-6-methylpyridine-2-carbaldehyde (CAS: 1060810-14-1) is an important heterocyclic building block that has garnered significant attention in recent medicinal chemistry and chemical biology research. This pyridine derivative serves as a versatile intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its potential in targeted drug discovery programs due to its unique reactivity profile and ability to participate in diverse coupling reactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-bromo-6-methylpyridine-2-carbaldehyde as a key precursor for developing novel Bruton's tyrosine kinase (BTK) inhibitors. The bromo substituent at the 3-position allowed for efficient palladium-catalyzed cross-coupling reactions, while the aldehyde functionality enabled subsequent derivatization through reductive amination or condensation reactions. This dual reactivity made the compound particularly valuable for structure-activity relationship (SAR) studies in their inhibitor optimization program.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 publication in Organic Letters demonstrated an efficient one-pot conversion of 3-bromo-6-methylpyridine-2-carbaldehyde to various fused heterocyclic systems through sequential palladium-catalyzed coupling and intramolecular cyclization. These transformations provide access to pharmacologically important scaffolds found in many FDA-approved drugs, significantly reducing synthetic steps compared to traditional approaches.

In antimicrobial research, 3-bromo-6-methylpyridine-2-carbaldehyde has shown promise as a precursor for novel antibacterial agents. A team at the University of Manchester reported in Bioorganic & Medicinal Chemistry Letters (2023) that derivatives synthesized from this compound exhibited potent activity against drug-resistant Staphylococcus aureus strains, with MIC values in the low micromolar range. The researchers attributed this activity to the compounds' ability to disrupt bacterial cell wall biosynthesis through a novel mechanism of action.

The compound's safety profile and pharmacokinetic properties have also been investigated. Recent ADMET studies published in Xenobiotica (2024) on several derivatives synthesized from 3-bromo-6-methylpyridine-2-carbaldehyde demonstrated favorable metabolic stability and low cytotoxicity in human hepatocyte models. These findings support its continued use as a privileged scaffold in drug discovery programs targeting various therapeutic areas.

Looking forward, 3-bromo-6-methylpyridine-2-carbaldehyde continues to be a valuable tool in chemical biology probe development. Its unique combination of reactivity and structural features makes it particularly suitable for fragment-based drug discovery approaches. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, recognizing its potential to yield novel hits against challenging biological targets.